Cas no 88698-98-0 (Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-)

• Product name: Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
• CAS No: 88698-98-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 624065
• PubChem ID: 20134478

Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
• 3-(3-tert-butyl-1,3-oxazolidin-5-yl)phenol
• VZCVMXFATWZTSD-UHFFFAOYSA-N
• 5-(3-hydroxyphenyl)-3-tert-butyloxazolidine
• DTXSID50602816
• 88698-98-0
• SCHEMBL10614957

• Inchi： InChI=1S/C13H19NO2/c1-13(2,3)14-8-12(16-9-14)10-5-4-6-11(15)7-10/h4-7,12,15H,8-9H2,1-3H3
• InChI Key： VZCVMXFATWZTSD-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1CC(OC1)C2=CC(=CC=C2)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų